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Compound of Interest

Compound Name: 2-(2-chloroethoxy)acetic Acid

Cat. No.: B114566

An In-depth Technical Guide to 2-(2-chloroethoxy)acetic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(2-chloroethoxy)acetic acid, a
key chemical intermediate in various synthetic processes. This document outlines its chemical
and physical properties, safety and handling protocols, and detailed experimental procedures
for its synthesis.

Chemical Identity and Properties

2-(2-chloroethoxy)acetic acid is a carboxylic acid derivative that serves as a versatile building
block in organic synthesis. Its bifunctional nature, containing both a carboxylic acid and a
chloroethoxy group, makes it a valuable precursor for the synthesis of more complex
molecules, particularly in the pharmaceutical industry.[1][2]

CAS Number: 14869-41-1[3][4][5][6]

Synonyms: 2-(2-Chloroethoxy)ethanoic acid, 5-Chloro-3-oxapentanoic acid[6]

Physicochemical Properties

The physical and chemical properties of 2-(2-chloroethoxy)acetic acid are summarized in the
table below. It is typically a colorless to pale-yellow liquid or solid.
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Property Value Reference
Molecular Formula CaH-CIO3 [31[4]
Molecular Weight 138.55 g/mol [3B1141[5]
Appearance Colorless to Pa-le—y./ellow to-

Yellow-brown Liquid or Solid
Boiling Point 130-132 °C (at 5 mmHQg) [7]
Density 1.326 g/mL [7]
Purity >95% - 99% [31[4][8]

Storage Temperature

Room Temperature

[3]

Chemical Structure and ldentifiers

The unique structure of 2-(2-chloroethoxy)acetic acid is central to its utility as a chemical

intermediate.[1]

Identifier Value Reference

IUPAC Name 2-(2-chloroethoxy)acetic acid [41[5]

SMILES O=C(0O)CocCccCl [3][4]
1S/C4H7CIO3/c5-1-2-8-3-

InChl [5]
4(6)7/h1-3H2,(H,6,7)
MHXJETVNZPUVEN-

InChl Key [5]
UHFFFAOYSA-N

MDL Number MFCD17014832 [3][5][6]

Safety and Handling

Appropriate safety precautions must be observed when handling 2-(2-chloroethoxy)acetic

acid. It is classified as a hazardous substance.

Signal Word: Warning[5]
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Hazard Statements

Code Statement Reference
H302 Harmful if swallowed [5]
Causes severe skin burns and
H314 [6]
eye damage
H315 Causes skin irritation [5]
H319 Causes serious eye irritation [5]
H335 May cause respiratory irritation  [5]

. : | Saf i

Code Statement Reference

Avoid breathing
P261 dust/fume/gas/mist/vapors/spr [5]

ay

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [5]

present and easy to do.

Continue rinsing

General Handling Precautions:

Avoid all personal contact, including inhalation.[9]

Use in a well-ventilated area.[9]

Wear protective clothing, gloves, and eye/face protection.[9][10]

Keep containers securely sealed when not in use.[9]

Store in a cool, dry, well-ventilated area away from incompatible materials.[9]
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e Ground and bond containers and receiving equipment to prevent static discharge.

Experimental Protocols: Synthesis of 2-(2-
chloroethoxy)acetic acid

Several methods for the synthesis of 2-(2-chloroethoxy)acetic acid have been reported.
Below are detailed protocols for two common approaches.

Synthesis via Oxidation of 2-Chloroethoxyethanol with
Hydrogen Peroxide

This method utilizes the oxidation of 2-chloroethoxyethanol to produce the target compound.
Materials:

o Ethylene glycol mono-2-chloroethyl ether (2-chloroethoxyethanol)

30% aqueous hydrogen peroxide solution

Sodium sulfate dihydrate

Tri-octylmethyl ammonium sulfate

Aqueous sodium thiosulfate

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

e Combine 10 g (0.08 mol) of ethylene glycol mono-2-chloroethyl ether with 22.8 g (0.2 mol) of
a 30% aqueous hydrogen peroxide solution.[11]

e Add 0.53 g (1.6 mmol) of sodium sulfate dihydrate and 0.75 g (1.6 mmol) of tri-octylmethyl
ammonium sulfate to the mixture.[11]

e Stir the reaction mixture at 90°C for 4 hours.[11]
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» After the reaction is complete, quench the reaction by adding aqueous sodium thiosulfate.
[11]

o Extract the mixture with 50 mL of ethyl acetate.[11]

o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to yield crude 2-(2-chloroethoxy)acetic acid as an oil.[11]

Synthesis via Oxidation of 2-Chloroethoxyethanol with
Nitric Acid

This alternative method employs nitric acid as the oxidizing agent.
Materials:

e 2-(2-chloroethoxy)ethanol

» Concentrated nitric acid

e Water

Procedure:

 In a three-necked flask equipped with a reflux condenser and a gas absorption device, chill
the flask to 0-5 °C.[7]

Add 12.45 g (0.1 mol) of 2-(2-chloroethoxy)ethanol to the flask.[7]

At this temperature, slowly add 9.7 mL of concentrated nitric acid (0.1 mol) that has been
diluted with 24.9 mL of water.[7]

The reaction is carried out for 18-24 hours at a temperature between 10 °C and 100 °C.[7]

Upon completion, the product can be isolated.

Applications in Research and Development
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2-(2-chloroethoxy)acetic acid is a crucial intermediate in the synthesis of various
pharmaceuticals and serves as a valuable reagent in chemical research.[1]

Key Applications:

e Pharmaceutical Intermediate: It is a key building block in the synthesis of the second-
generation antihistamine, cetirizine, and the calcium channel blocker, amlodipine.[2]

» Organic Synthesis: Its structure is utilized for creating a wide range of organic compounds.[1]

e Drug Design and Medicinal Chemistry: The bifunctional nature of the compound is valuable
in designing complex molecules, including its use in the synthesis of potential enzyme
inhibitors and Proteolysis-Targeting Chimeras (PROTACS).[2]

Visualized Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of 2-(2-
chloroethoxy)acetic acid from 2-chloroethoxyethanol.

2-(2-chloroethoxy)acetic acid
(Final Product)

Oxidizing Agent
2Cl (e, H:02, HNO3)
(Starting Material)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(2-chloroethoxy)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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